2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C23H24N4O3S/c28-21(24-15-6-2-1-3-7-15)13-31-23-26-18-9-5-4-8-17(18)22(27-23)25-16-10-11-19-20(12-16)30-14-29-19/h4-5,8-12,15H,1-3,6-7,13-14H2,(H,24,28)(H,25,26,27)
• InChI Key: KQFZPJHGJUYCQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=CC=CC=C3C(=N2)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide, also known as BQCA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool in the field of neuroscience. BQCA is a selective agonist of the metabotropic glutamate receptor subtype 7 (mGlu7), which is a G protein-coupled receptor that plays a crucial role in regulating synaptic transmission and plasticity in the brain.

Mechanism of Action

2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide acts as a selective agonist of mGlu7 receptors and binds to the allosteric site of the receptor. This binding leads to the activation of G protein-coupled signaling pathways, which results in the modulation of synaptic transmission and plasticity. This compound has been shown to reduce the release of glutamate from presynaptic terminals and enhance the activity of postsynaptic potassium channels, leading to the hyperpolarization of neurons and reduced excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on the brain. It has been shown to modulate the activity of various neurotransmitter systems such as glutamate, GABA, and dopamine. This compound has also been shown to enhance the activity of various intracellular signaling pathways such as ERK1/2 and AKT, which are involved in regulating synaptic plasticity and neuronal survival.

Advantages and Limitations for Lab Experiments

2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide has several advantages as a research tool in the field of neuroscience. It is a selective agonist of mGlu7 receptors, which allows for the specific modulation of this receptor subtype without affecting other receptor subtypes. This compound is also relatively stable and easy to handle in the laboratory. However, there are some limitations to using this compound in lab experiments. It has a relatively short half-life, which requires frequent administration to maintain its effects. This compound also has limited solubility in water, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several future directions for the use of 2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide as a research tool in the field of neuroscience. One direction is to investigate the potential therapeutic applications of mGlu7 receptor agonists in treating various neurological disorders. Another direction is to study the role of mGlu7 receptors in regulating synaptic plasticity and neuronal survival in different brain regions. Additionally, further research is needed to understand the molecular mechanisms underlying the effects of this compound on intracellular signaling pathways and neurotransmitter systems.

Synthesis Methods

The synthesis of 2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the condensation of 2-aminobenzoic acid with 2-nitrobenzaldehyde to form 2-(2-nitrobenzylidene)aminobenzoic acid. This intermediate is then reduced using hydrogen gas and palladium on carbon catalyst to form 2-(2-aminobenzylidene)aminobenzoic acid. The next step involves the reaction of this intermediate with 2-chloro-4-(1,3-benzodioxol-5-ylamino)quinazoline to form the final product, this compound.

Scientific Research Applications

2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide has been extensively used as a research tool in the field of neuroscience to study the role of mGlu7 receptors in regulating synaptic transmission and plasticity. It has been shown to modulate glutamate release, reduce excitability of neurons, and enhance long-term depression (LTD) at synapses. This compound has also been used to investigate the potential therapeutic applications of mGlu7 receptor agonists in treating various neurological disorders such as anxiety, depression, and epilepsy.